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Compound of Interest

Compound Name: 1,3,5-Trimethylcyclohexane

Cat. No.: B158894 Get Quote

1,3,5-Trimethylcyclohexane is a cycloalkane, a saturated hydrocarbon, with the chemical

formula C₉H₁₈.[1][2] As a nonpolar molecule, its solubility is primarily dictated by the principle of

"like dissolves like." This principle suggests that nonpolar compounds are readily soluble in

nonpolar solvents, while they exhibit poor solubility in polar solvents.[3] Understanding the

solubility of 1,3,5-trimethylcyclohexane is crucial for its application in various fields, including

its use as a solvent, in organic synthesis, and as a component in fuel studies.

Physicochemical Properties
The solubility of a compound is influenced by its physical and chemical properties. Key

properties of 1,3,5-trimethylcyclohexane are summarized in Table 1.

Table 1: Physicochemical Properties of 1,3,5-Trimethylcyclohexane

Property Value

Molecular Formula C₉H₁₈

Molecular Weight 126.24 g/mol

Density 0.758 g/cm³

Boiling Point 139.5 °C

Melting Point -84.39 °C

LogP 3.07860
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(Data sourced from LookChem)[1]

The high LogP value indicates a strong preference for nonpolar environments over aqueous

ones, reinforcing its hydrophobic nature.

Expected Solubility in Organic Solvents
While precise quantitative data is not available, the expected solubility of 1,3,5-
trimethylcyclohexane in different classes of organic solvents can be predicted based on its

nonpolar structure.

Nonpolar Solvents (e.g., Hexane, Toluene, Benzene): 1,3,5-Trimethylcyclohexane is

expected to be highly soluble, likely miscible in all proportions, with nonpolar solvents. The

intermolecular forces (van der Waals forces) are similar between the solute and the solvent,

leading to favorable interactions.

Slightly Polar Solvents (e.g., Diethyl Ether, Chloroform): Good solubility is anticipated in

slightly polar solvents.

Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran): Moderate to low solubility is

expected. The dipole-dipole interactions in these solvents are stronger than the van der

Waals forces that would be formed with 1,3,5-trimethylcyclohexane.

Polar Protic Solvents (e.g., Ethanol, Methanol, Water): Very low solubility is predicted. The

strong hydrogen bonding network in these solvents makes the dissolution of a nonpolar

molecule energetically unfavorable.

Experimental Protocol for Solubility Determination
To obtain quantitative solubility data, a systematic experimental approach is necessary. The

following protocol outlines a general method for determining the solubility of a liquid solute like

1,3,5-trimethylcyclohexane in an organic solvent.

Objective: To determine the concentration of 1,3,5-trimethylcyclohexane in a saturated

solution of a specific organic solvent at a given temperature.

Materials and Equipment:
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1,3,5-trimethylcyclohexane (high purity)

Organic solvent of interest (high purity)

Analytical balance

Temperature-controlled shaker or water bath

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or a similar quantitative

analytical instrument

Volumetric flasks, pipettes, and syringes

Vials with airtight seals

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1,3,5-trimethylcyclohexane to a known volume of the organic

solvent in a series of vials. The presence of a separate phase of the solute is necessary to

ensure saturation.

Equilibration:

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker or water bath set to the desired

experimental temperature.

Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Phase Separation:
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After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a period to allow the undissolved solute to settle.

If necessary, centrifuge the vials at the experimental temperature to ensure complete

separation of the excess solute from the saturated solution.

Sampling and Analysis:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a syringe.

Prepare a series of dilutions of the sample with the pure solvent.

Analyze the diluted samples using a pre-calibrated GC-FID to determine the concentration

of 1,3,5-trimethylcyclohexane.

Data Interpretation:

Calculate the solubility from the concentration of the saturated solution. The solubility can

be expressed in various units such as grams per 100 mL of solvent (g/100mL), molarity

(mol/L), or mole fraction.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining solubility is depicted in the

following diagram.

Preparation Equilibration Phase Separation Analysis

Mix excess 1,3,5-trimethylcyclohexane
with organic solvent

Agitate at constant
temperature

Allow undissolved solute
to settle Centrifuge (optional) Sample supernatant Analyze by GC-FID

Click to download full resolution via product page

Caption: A diagram illustrating the experimental workflow for solubility determination.
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Conclusion
While specific quantitative solubility data for 1,3,5-trimethylcyclohexane in organic solvents is

not readily available in the surveyed literature, its behavior can be reliably predicted based on

its nonpolar chemical structure. High solubility is expected in nonpolar solvents, with

diminishing solubility as the polarity of the solvent increases. For applications requiring precise

solubility values, the experimental protocol outlined in this guide provides a robust methodology

for their determination. Further research to quantify the solubility of 1,3,5-
trimethylcyclohexane in a range of common organic solvents would be a valuable

contribution to the chemical literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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